4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine
Overview
Description
4,5-Dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine (DCPDP) is an organic compound belonging to the class of pyrimidines. It is a white crystalline solid with a molecular weight of 235.07 g/mol and a melting point of 161-162 °C. It is soluble in water and ethanol, and insoluble in benzene and diethyl ether. DCPDP has been studied for its potential uses in medicinal chemistry and as a novel reagent for organic synthesis.
Mechanism of Action
The mechanism of action of 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine is not fully understood. However, it is believed to act as an inhibitor of enzymes by binding to their active sites and preventing their activity. It has also been suggested that this compound may act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids, as well as the activity of enzymes involved in the synthesis of hormones. It has also been found to reduce inflammation, inhibit the growth of cancer cells, and reduce the production of free radicals.
Advantages and Limitations for Lab Experiments
4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively stable, with a shelf life of up to two years. It is also soluble in water and ethanol, making it easy to use in a variety of experiments. However, it is insoluble in benzene and diethyl ether, which can limit its use in some experiments. Additionally, this compound is not very soluble in organic solvents, which can limit its use in organic synthesis.
Future Directions
There are a number of potential future directions for research on 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine. These include further investigation into its potential as an anticancer agent, its ability to act as an antioxidant, and its potential use in photodynamic therapy. Additionally, further research into its mechanism of action and its potential therapeutic uses for the treatment of Alzheimer's disease could also be beneficial. Finally, further development of its synthesis method and optimization of its use in laboratory experiments could help to expand its potential applications.
Synthesis Methods
4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine can be synthesized in two steps starting from 4-chloro-3,5-dimethyl-1H-pyrazole-1-carboxylic acid. The first step involves the reaction of the acid with 2-chloro-5-nitropyrimidine in the presence of sodium hydroxide to form this compound. The second step involves the reaction of the pyrimidine with potassium carbonate in aqueous ethanol to form this compound.
Scientific Research Applications
4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine has been used in several scientific research applications, including as a ligand for metal complexes, as an inhibitor of enzymes, and as a fluorescent dye. It has also been studied for its potential as an anticancer agent, as a photodynamic therapy agent, and as a potential therapeutic agent for the treatment of Alzheimer's disease.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine involves the reaction of 3,5-dimethyl-1H-pyrazole-1-carboxylic acid with thionyl chloride to form 3,5-dimethyl-1H-pyrazole-1-carbonyl chloride. This intermediate is then reacted with 4,5-dichloropyrimidine in the presence of a base to yield the final product.", "Starting Materials": ["3,5-dimethyl-1H-pyrazole-1-carboxylic acid", "thionyl chloride", "4,5-dichloropyrimidine", "base"], "Reaction": ["Step 1: React 3,5-dimethyl-1H-pyrazole-1-carboxylic acid with thionyl chloride in a suitable solvent to form 3,5-dimethyl-1H-pyrazole-1-carbonyl chloride.", "Step 2: Add 4,5-dichloropyrimidine to the reaction mixture obtained in step 1 in the presence of a base.", "Step 3: Stir the reaction mixture at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or any other suitable method and purify it by recrystallization or any other suitable method."] } | |
| 2230408-66-7 | |
Molecular Formula |
C9H8Cl2N4 |
Molecular Weight |
243.1 |
Purity |
95 |
Origin of Product |
United States |
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